Cas no 62926-87-8 (1-Chloro-3-(1,1-difluoro-2-phenylethyl)benzene)

• Product Name: 1-Chloro-3-(1,1-difluoro-2-phenylethyl)benzene
• CAS No: 62926-87-8
• MF: C₁₄H₁₁ClF₂
• MW: 252.686949968338
• CID: 2789266
• PubChem ID: 12634150
• Update Time: 2025-04-21

1-Chloro-3-(1,1-difluoro-2-phenylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• DTXSID40505125
• 1-Chloro-3-(1,1-difluoro-2-phenylethyl)benzene
• DTXCID00455935
• SCHEMBL25008082
• 62926-87-8

• Inchi： 1S/C14H11ClF2/c15-13-8-4-7-12(9-13)14(16,17)10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： DCRQRXGENWHXKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 252.0517344Da
• Monoisotopic Mass: 252.0517344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų